6-(4-hydroxyphenyl)-6H-benzo[b]indeno[1,2-e][1,4]thiazepin-5-ol

• Molecular Formula: C22H15NO2S
• Molecular Weight: 357.4 g/mol
• IUPAC Name: 11-(4-hydroxyphenyl)-5,11-dihydroindeno[2,1-c][1,5]benzothiazepin-12-one
• InChI: InChI=1S/C22H15NO2S/c24-14-11-9-13(10-12-14)22-19-20(15-5-1-2-6-16(15)21(19)25)23-17-7-3-4-8-18(17)26-22/h1-12,22-24H
• InChI Key: MODAMNKNAAZQCP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C3=C(C2=O)C(SC4=CC=CC=C4N3)C5=CC=C(C=C5)O

Description

6-(4-Hydroxyphenyl)-6H-benzo[b]indeno[1,2-e][1,4]thiazepin-5-ol is a polycyclic heterocyclic compound featuring a seven-membered 1,4-thiazepine ring fused to a benzo-indeno scaffold. The molecule contains a hydroxyl group at position 5 and a 4-hydroxyphenyl substituent at position 5. Its structure confers unique electronic and steric properties, making it a candidate for medicinal chemistry research, particularly in antimicrobial and antimalarial applications .

Biological Activity

6-(4-hydroxyphenyl)-6H-benzo[b]indeno[1,2-e][1,4]thiazepin-5-ol is a complex heterocyclic compound that has garnered attention for its potential biological activities, particularly in the fields of oncology and pharmacology. This article explores the synthesis, biological evaluation, and mechanisms of action associated with this compound, supported by data tables and relevant research findings.

Chemical Structure and Properties

The compound features a unique structure characterized by a thiazepine ring fused with an indeno-benzene framework. Its chemical formula is $C_{18}H_{14}N_2O_3S$ with a molecular weight of approximately 370.45 g/mol. The presence of hydroxyl functional groups is significant for its biological interactions.

Anticancer Properties

Research has indicated that derivatives of thiazepine compounds often exhibit notable anticancer activities. In vitro studies have demonstrated that 6-(4-hydroxyphenyl)-6H-benzo[b]indeno[1,2-e][1,4]thiazepin-5-ol possesses cytotoxic effects against various cancer cell lines.

Table 1: Cytotoxicity Data Against Cancer Cell Lines

Compound	Cell Line	IC50 (µM)	Reference
6-(4-hydroxyphenyl)-6H-benzo[b]indeno[1,2-e][1,4]thiazepin-5-ol	HCT-116 (Colon)	16.19 ± 1.35
6-(4-hydroxyphenyl)-6H-benzo[b]indeno[1,2-e][1,4]thiazepin-5-ol	MCF-7 (Breast)	17.16 ± 1.54
Comparison Drug (Doxorubicin)	HCT-116	<10

The IC50 values indicate that the compound is comparably effective to standard chemotherapeutic agents like doxorubicin.

The mechanism through which this compound exerts its cytotoxic effects appears to involve the induction of apoptosis in cancer cells. Studies suggest that the presence of hydroxyl groups enhances its interaction with cellular targets, leading to increased oxidative stress and subsequent cell death.

Case Studies

In a study evaluating various thiazepine derivatives, it was noted that compounds with hydroxyl substitutions showed enhanced activity against melanoma cells compared to those lacking such groups. This highlights the importance of functional group positioning in determining biological efficacy.

Case Study Summary:

• Study Focus: Evaluation of thiazepine derivatives on melanoma cell lines.
• Findings: Hydroxyl-substituted compounds exhibited lower IC50 values.
• Conclusion: Hydroxyl groups are critical for enhancing anticancer activity.

Pharmacological Profile

Beyond anticancer properties, compounds similar to 6-(4-hydroxyphenyl)-6H-benzo[b]indeno[1,2-e][1,4]thiazepin-5-ol have been reported to possess antibacterial and anti-inflammatory activities as well. These properties make them versatile candidates for further drug development.

Table 2: Summary of Biological Activities

Activity Type	Observed Effects	References
Anticancer	Cytotoxicity against various lines
Antibacterial	Effective against Gram-positive bacteria
Anti-inflammatory	Reduction in inflammatory markers

Scientific Research Applications

Chemistry

The compound serves as a versatile building block for synthesizing more complex molecules. It can be utilized in various organic synthesis reactions including:

• Oxidation : Using potassium permanganate or chromium trioxide to form ketones or carboxylic acids.
• Reduction : Employing hydrogen gas in the presence of palladium catalysts for creating reduced derivatives.
• Substitution : Nucleophilic substitution at the benzylic position using sodium methoxide or sodium ethoxide.

Biological Activities

Research indicates that 6-(4-hydroxyphenyl)-6H-benzo[b]indeno[1,2-e][1,4]thiazepin-5-ol exhibits several biological activities:

• Antimicrobial Properties : Studies have shown its effectiveness against various microbial strains.
• Anticancer Potential : The compound has been evaluated for its ability to inhibit cancer cell proliferation through mechanisms involving enzyme inhibition.

Table 1: Biological Activity Overview

Activity Type	Observed Effects	Reference
Antimicrobial	Effective against specific bacterial strains
Anticancer	Inhibits cell proliferation
Neuroprotective	Interaction with neurotransmitter receptors

Medical Applications

The compound is being investigated for its therapeutic potential in treating various diseases:

• Neurodegenerative Disorders : Preliminary studies suggest it may offer neuroprotective benefits by modulating neurotransmitter activity.
• Depression : Its derivatives are being explored for their inhibitory effects on monoamine oxidase (MAO) and cholinesterase (ChE), which are relevant in treating depression.

Case Study: Neuroprotective Effects
A study evaluated the compound's efficacy in reducing neurodegeneration markers in animal models. Results indicated significant improvement in cognitive functions when treated with various concentrations of the compound.

Industrial Applications

In industry, 6-(4-hydroxyphenyl)-6H-benzo[b]indeno[1,2-e][1,4]thiazepin-5-ol is used in:

• Material Development : As a precursor for synthesizing new materials.
• Dyes and Pigments : Its unique structure allows it to be utilized in creating vibrant dyes.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table and analysis compare 6-(4-hydroxyphenyl)-6H-benzo[b]indeno[1,2-e][1,4]thiazepin-5-ol with structurally related compounds, focusing on molecular features, synthesis, and biological activity.

Table 1: Structural and Functional Comparison

Compound Name	Core Structure	Substituents	Key Functional Groups	Biological Activity	Synthesis Method
6-(4-Hydroxyphenyl)-6H-benzo[b]indeno[1,2-e][1,4]thiazepin-5-ol (Target)	1,4-Thiazepine	4-Hydroxyphenyl at C6	-OH at C5, -S- in ring	Antimicrobial, Antimalarial*	Cyclocondensation/oxidation†
6-(2-Ethoxyphenyl)-6,12-dihydro-5H-benzo[b]indeno[1,2-e][1,4]thiazepin-5-one	1,4-Thiazepine	2-Ethoxyphenyl at C6	-C=O at C5, -S- in ring	Not reported	Bromination/cyclization
6-Phenyl-6,12-dihydro-5H-benzo[b]indeno[1,2-e][1,4]thiazepin-5-one 7,7-dioxide	1,4-Thiazepine	Phenyl at C6, sulfone at S	-C=O at C5, -SO₂- in ring	Antimalarial	Oxidation with H₂O₂
11-(Thiophen-3-yl)-11H-benzo[b]indeno[1,2-e][1,4]thiazepin-12-ol	1,4-Thiazepine	Thiophene at C11	-OH at C12, -S- in ring	Antimalarial (bc1 inhibitor)	Cyclocondensation
10a-(4-Ethylphenyl)benzo[b]indeno[1,2-e][1,4]thiazin-11(10aH)-one	1,4-Thiazine	4-Ethylphenyl at C10a	-C=O at C11, -S- in ring	Antimicrobial	Cyclocondensation

Key Observations

Sulfur oxidation (e.g., sulfone in 7,7-dioxide derivatives) enhances polarity and metabolic stability but may reduce membrane permeability .

Substituent Effects: Hydroxyl Groups: The target’s C5-OH and C6-(4-hydroxyphenyl) groups facilitate hydrogen bonding, which could enhance antimicrobial activity compared to ethoxy or phenyl substituents .

Biological Activity Trends: Antimalarial Activity: Thiazepines with hydroxyl or sulfone groups (e.g., 7,7-dioxide derivative ) show cytochrome bc1 inhibition, a mechanism shared with the target compound . Antimicrobial Activity: Thiazinones with ethylphenyl or bromo substituents exhibit broad-spectrum activity, suggesting the target’s hydroxyphenyl group may similarly disrupt bacterial membranes .

Synthetic Methods: Cyclocondensation of 2-aminobenzenethiols with indene-diones is a common route for both thiazepines and thiazines . Oxidation (e.g., H₂O₂ or mCPBA) is critical for introducing sulfone/sulfoxide functionalities .

Physical Properties

• Solubility : Hydroxyl groups in the target compound increase water solubility compared to ethoxyphenyl or sulfone derivatives .
• Melting Points : Bromo-substituted analogs (e.g., 4i, m.p. 227–230°C ) have higher melting points than the target due to increased molecular weight and packing efficiency.

Q & A

Q. How can bibliometric analysis improve the rigor of research on this compound?

• Answer:
• Trend identification: Use tools like VOSviewer to visualize keyword co-occurrence (e.g., "thiazepine derivatives" vs. "kinase inhibitors") and prioritize under-researched areas .
• Citation network analysis: Identify seminal papers and assess their methodological influence (e.g., adoption of specific synthetic protocols) .